N-(3,4-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[3-[(2-fluorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• InChI: InChI=1S/C21H19FN6O3S/c1-30-16-8-7-14(9-17(16)31-2)25-18(29)11-32-21-19-20(23-12-24-21)28(27-26-19)10-13-5-3-4-6-15(13)22/h3-9,12H,10-11H2,1-2H3,(H,25,29)
• InChI Key: TVPJIJFNTLAZLZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=NC=NC3=C2N=NN3CC4=CC=CC=C4F)OC
• Molecular Formula: C21H19FN6O3S
• Molecular Weight: 454.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19FN6O3S and its molecular weight is 454.48. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((3-(2-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radioligand Synthesis for PET Imaging

Compounds within the triazolopyrimidine family have been utilized in the synthesis of selective radioligands for imaging translocator proteins with positron emission tomography (PET). For example, the compound DPA-714, which shares a similar triazolopyrimidine core, has been labeled with fluorine-18 for in vivo PET imaging, highlighting the potential of such compounds in neuroimaging and the study of neuroinflammation (Dollé et al., 2008).

Anticonvulsant and Antidepressant Activities

Pyrido[2,3-d]pyrimidine derivatives, which are structurally related to the compound , have shown significant anticonvulsant and antidepressant activities in pharmacological evaluations. This suggests a potential application in the development of new therapeutic agents for neurological disorders (Zhang et al., 2016).

Antimicrobial and Insecticidal Activities

Research has also demonstrated that certain heterocycles incorporating triazolopyrimidine and related moieties exhibit antimicrobial and insecticidal properties. These findings point to potential applications in the development of new pesticides and antimicrobial agents (Fadda et al., 2017).

Organic Light-emitting Properties

The self-assembly of triazolopyrimidine derivatives into supramolecular microfibers with organic light-emitting properties indicates potential applications in the development of new materials for organic light-emitting diodes (OLEDs) and related optoelectronic devices (Liu et al., 2008).